Cas no 58046-35-8 (Carbamic acid,[4-(4-methoxyphenyl)-1H-imidazol-2-yl]-, methyl ester (9CI))

• Product Name: Carbamic acid,[4-(4-methoxyphenyl)-1H-imidazol-2-yl]-, methyl ester (9CI)
• CAS No: 58046-35-8
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 379932
• PubChem ID: 42623
• Update Time: 2025-04-19

Carbamic acid,[4-(4-methoxyphenyl)-1H-imidazol-2-yl]-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[4-(4-methoxyphenyl)-1H-imidazol-2-yl]-, methyl ester (9CI)
• methyl N-[5-(4-methoxyphenyl)-1H-imidazol-2-yl]carbamate
• Carbamic acid, [4-(4-methoxyphenyl)-1H-imidazol-2-yl]-, methyl ester
• TTX2UAC87G
• Methyl (4-(4-methoxyphenyl)-1H-imidazol-2-yl)carbamate
• CARBAMIC ACID, (4-(4-METHOXYPHENYL)-1H-IMIDAZOL-2-YL)-, METHYL ESTER
• DTXSID00206767
• 58046-35-8
• Methyl 4-(4-methoxyphenyl)-2-imidazolecarbamate

• Inchi： 1S/C12H13N3O3/c1-17-9-5-3-8(4-6-9)10-7-13-11(14-10)15-12(16)18-2/h3-7H,1-2H3,(H2,13,14,15,16)
• InChI Key： IWWMORXPRDJPJD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CN=C(NC(=O)OC)N1

Computed Properties

• Exact Mass: 247.09579
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.24